Cas no 1032073-18-9 (1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride)

1-(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride is a sulfonamide-based compound featuring a pyrazole-piperidine core structure. This derivative is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of both sulfonyl and carboxylic acid functional groups enhances its reactivity, enabling further derivatization. The hydrochloride salt form improves solubility and stability, facilitating handling in synthetic applications. Its well-defined structure and high purity make it suitable for research in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's rigid scaffold offers opportunities for structure-activity relationship studies.
1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride structure
1032073-18-9 structure
Product Name:1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride
CAS No:1032073-18-9
MF:C11H18ClN3O4S
MW:323.796320438385
CID:3110504
PubChem ID:6603311
Update Time:2025-05-25

1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • <br>1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperidine-4-carboxylic acid hydr ochloride
    • 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride
    • CHEMBL1420090
    • SMR000034047
    • 1032073-18-9
    • 1-((3,5-Dimethyl-1h-pyrazol-4-yl)sulfonyl)piperidine-4-carboxylic acid hydrochloride
    • SR-01000162122
    • MLS000048075
    • 1-(3,5-dimethyl-1H-pyrazole-4-sulfonyl)piperidine-4-carboxylic acid hydrochloride
    • 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperidine-4-carboxylicacidhydrochloride
    • EN300-14557
    • CS-0291446
    • SR-01000162122-1
    • 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperidine-4-carboxylic acid hydrochloride
    • Inchi: 1S/C11H17N3O4S.ClH/c1-7-10(8(2)13-12-7)19(17,18)14-5-3-9(4-6-14)11(15)16;/h9H,3-6H2,1-2H3,(H,12,13)(H,15,16);1H
    • InChI Key: KEYNWMOPRNZBRR-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C(C)=NNC=1C)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 323.070655g/mol
  • Monoisotopic Mass: 323.070655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 439
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 323.8g/mol
  • Topological Polar Surface Area: 112Ų

1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride Pricemore >>

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1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride Related Literature

Additional information on 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride

Comprehensive Overview of 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride (CAS No. 1032073-18-9)

1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride (CAS No. 1032073-18-9) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonylpiperidine and pyrazole moieties, has garnered attention due to its structural complexity and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting enzyme inhibition and receptor modulation.

The molecular structure of 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride combines a piperidine ring with a sulfonyl linker and a carboxylic acid group, making it a versatile intermediate for synthetic chemistry. Its hydrochloride salt form enhances solubility, which is critical for bioavailability studies. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking simulations.

One of the key areas of interest for this compound is its potential application in central nervous system (CNS) drug development. The piperidine scaffold is a common feature in many CNS-active drugs, and the addition of a pyrazole group may offer improved selectivity. Researchers are also investigating its utility in anti-inflammatory and antimicrobial applications, aligning with the growing demand for new small-molecule therapeutics.

From a synthetic perspective, 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride can be prepared through multi-step organic reactions, including sulfonylation and carboxylation processes. Its purity and stability are critical for reproducible results, making analytical techniques like HPLC and NMR spectroscopy essential for quality control. The compound’s CAS No. 1032073-18-9 serves as a unique identifier in chemical databases, facilitating global research collaboration.

In the context of green chemistry, there is growing interest in optimizing the synthesis of such compounds to minimize waste and energy consumption. The pharmaceutical industry is increasingly adopting sustainable practices, and 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride could benefit from these advancements. Additionally, its potential role in personalized medicine and targeted therapy aligns with current healthcare trends.

For researchers seeking high-purity chemical intermediates, this compound offers a promising avenue. Its compatibility with peptide coupling reagents and cross-coupling reactions expands its utility in medicinal chemistry. Furthermore, the rise of bioisosteric replacements in drug design has increased the demand for structurally diverse compounds like this one.

In summary, 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride (CAS No. 1032073-18-9) represents a valuable tool for modern drug discovery. Its multifaceted applications, from CNS therapeutics to anti-inflammatory agents, underscore its importance in advancing biomedical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.

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